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Cat. No.: B1589663
Get Quote
& J

Part 1: Executive Summary & Chemical Context
The CHON Principle and Diamide Extractants

In the reprocessing of spent nuclear fuel and the recovery of critical materials
(Lanthanides/Actinides), the industry is moving away from organophosphorus extractants (like
TBP) toward CHON compounds (Carbon, Hydrogen, Oxygen, Nitrogen).[1] These compounds
are completely incinerable, preventing the formation of solid phosphate wastes.

Tetramethylmalonamide (TMMA) represents the fundamental "parent"” structure of the
malonamide class of extractants. While industrial processes typically utilize lipophilic
derivatives (e.g., DMDOHEMA) to ensure solubility in aliphatic diluents, TMMA is the critical
model system for establishing thermodynamic baselines, understanding coordination geometry,
and conducting mechanistic solvent extraction studies.

Chemical Profile: TMMA[2][3][4]

e |UPAC Name:
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-Tetramethylpropanediamide[2]

e CAS: 7313-22-6[2]
e Molecular Weight: 158.20 g/mol [2]
 Structure: Bidentate ligand coordinating via two carbonyl oxygens.

 Solubility Warning: Unlike its long-chain cousins, TMMA is relatively hydrophilic. Critical
Experimental Note: Standard aliphatic diluents (n-dodecane) are often unsuitable for TMMA
without significant phase modifiers (e.g., octanol) or the use of polar solvents (e.g.,
chloroform, dichloromethane) to prevent third-phase formation or loss of extractant to the
agueous phase.

Part 2: Experimental Setup & Mechanism
The Extraction Mechanism

TMMA extracts trivalent metal ions (

: Lanthanides/Actinides) from nitric acid media via a solvation mechanism. The neutral diamide
encapsulates the metal nitrate salt, pulling it into the organic phase.

» Stoichiometry (
): Typically
or

, depending on the ionic radius of the metal (Lanthanide Contraction) and nitrate
concentration.
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Figure 1: Solvation mechanism of trivalent metal ions by TMMA at the liquid-liquid interface.

Reagents and Equipment

Component Specification Purpose
Active ligand. Synthesized via
Extractant TMMA (>98% Purity) dimethylamine + malonyl
dichloride.
Solubilizes the complex. Note:
) Chloroform (Lab Scale) or 1- Dodecane is not
Diluent

Octanol recommended for TMMA due
to solubility limits.
A Bh Provides nitrate counter-ions
ueous Phase
a (0.1M-6.0M) and controls protonation.

For determining distribution

Tracer Eu-152, Am-241 (Radiometric) ratios (
) at trace levels.
Ensures equilibrium at
Equipment Thermostated Shaker Bath constant temperature (

Q).
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Part 3: Detailed Protocols
Protocol A: Synthesis and Purification of TMMA

Validating the purity of the extractant is the first step in ensuring reproducible thermodynamic
data.

e Reaction: Under inert atmosphere (

), add Malonyl Dichloride dropwise to an excess of anhydrous Dimethylamine in dry diethyl
ether at

C.

o Reaction:
o Filtration: Filter off the dimethylammonium chloride precipitate.
o Evaporation: Remove the solvent under reduced pressure.

« Purification: Distill the crude oil under high vacuum (bp ~130°C at 0.5 mmHg) or recrystallize
if solid (mp is low).

o Validation:
o 1IHNMR (

): Confirm singlet for
bridge and signals for
groups.

o Elemental Analysis: C, H, N within 0.3% of theoretical.

Protocol B: Determination of Distribution Ratios ()

This protocol measures the affinity of TMMA for the metal ion.

e Pre-equilibration:
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o Contact the organic phase (e.g., 0.5 M TMMA in Octanol) with an equal volume of barren
nitric acid (at the target concentration, e.g., 3 M

) for 30 minutes.

o Why? To saturate the organic phase with acid and water, preventing volume changes
during the actual extraction.

Loading:

o In a 15 mL centrifuge tube, combine 2 mL of Pre-equilibrated Organic Phase and 2 mL of
Active Aqueous Phase (containing metal tracer).

o Phase Ratio (

Extraction:

o Agitate mechanically for 60 minutes at

C. (Kinetics for diamides are generally fast, equilibrium is reached < 15 mins, but 60
ensures completion).

Separation:

o Centrifuge at 4000 rpm for 5 minutes to break any emulsions.

Sampling & Analysis:

o Aliquot equal volumes (e.g., 100

) from both phases.

o Radiometric: Count using Gamma Counter (Nal detector) or LSC.

o ICP-MS: Dilute aliquots in 2%

and analyze (for non-radioactive macro concentrations).
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e Calculation:

Protocol C: Third-Phase Boundary Determination (LOC)

Critical for safety. TMMA complexes are polar and can split the organic phase into a light
diluent-rich phase and a heavy complex-rich phase (Third Phase), which is dangerous in
nuclear processing.

Prepare a series of organic samples with fixed TMMA concentration (e.g., 0.5 M).[3]

» Contact with aqueous phases of increasing metal loading (e.g., Nd(lll) from 10 g/L to 100
g/L) or increasing acidity (

1M to 10M).

« After centrifugation, visually inspect for the formation of a third, heavy liquid layer at the
bottom of the organic phase.

e Result: Plot the "Limiting Organic Concentration” (LOC) curve. If a third phase forms,
increase the polarity of the diluent (add more octanol).

Part 4: Data Presentation & Workflow
Experimental Workflow Diagram
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Figure 2: Step-by-step workflow for determining distribution ratios using TMMA.

Expected Performance Data (Reference Values)
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Parameter Condition Expected Trend Mechanistic Insight
- Higher
Acidity ( 0.1M
Increases drives the formation of
) 5.0 M

the neutral solvate.

Competition from

Acidity (
extraction (acid
>6.0M Decreases (
) uptake) by TMMA

reduces free ligand.

The polar metal-
] ) ) Third Phase solvate complex
Metal Loading High Concentration ] o
Formation exceeds solubility in

the diluent.
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Extraction and lon Exchange.

o Significance: Provides comparative extraction data for malonamide derivatives,
highlighting the effect of alkyl chain length on solubility and D-values.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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